Cas no 33569-79-8 ((E,E,E,E,E,E,E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol)

(E,E,E,E,E,E,E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol structure
33569-79-8 structure
Product Name:(E,E,E,E,E,E,E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol
CAS No:33569-79-8
MF:C40H66O
MW:562.951452732086
CID:2057639
PubChem ID:5366019
Update Time:2025-04-21

(E,E,E,E,E,E,E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol Chemical and Physical Properties

Names and Identifiers

    • (E,E,E,E,E,E,E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol
    • 3,7,11,15,19,23,27,31-Octamethyldotriaconta-2,6,10,14,18,22,26,30-octaenol
    • all-trans-octaprenol
    • betulaprenol-8
    • Octaprenol
    • (2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-octamethyldotriaconta-2,6,10,14,18,22,26,30-octaen-1-ol
    • CHEBI:147320
    • SCHEMBL7944389
    • 33569-79-8
    • (all-E)-octaprenol
    • 2,6,10,14,18,22,26,30-Dotriacontaoctaen-1-ol, 3,7,11,15,19,23,27,31-octamethyl-, (all-E)-
    • (2E,6E,10E,14E,18E,22E,26E)-3,7,11,15,19,23,27,31-Octamethyl-2,6,10,14,18,22,26,30-dotriacontaoctaen-1-ol #
    • BZORESSIXXHLNB-DJMILUHSSA-N
    • HY-165730
    • Inchi: 1S/C40H66O/c1-33(2)17-10-18-34(3)19-11-20-35(4)21-12-22-36(5)23-13-24-37(6)25-14-26-38(7)27-15-28-39(8)29-16-30-40(9)31-32-41/h17,19,21,23,25,27,29,31,41H,10-16,18,20,22,24,26,28,30,32H2,1-9H3/b34-19+,35-21+,36-23+,37-25+,38-27+,39-29+,40-31+
    • InChI Key: BZORESSIXXHLNB-DJMILUHSSA-N
    • SMILES: OC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 562.51100
  • Monoisotopic Mass: 562.511366725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 22
  • Complexity: 951
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 13.03040
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